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Compound of Interest

Compound Name: BMS-3

Cat. No.: B606226 Get Quote

For researchers, scientists, and drug development professionals handling BMS-3, a potent LIM

domain kinase (LIMK) inhibitor, adherence to proper disposal protocols is crucial for

maintaining laboratory safety and environmental protection. This guide provides essential, step-

by-step information for the safe disposal of BMS-3 (CAS Number: 1338247-30-5).

Key Safety and Hazard Information
BMS-3, with the chemical name N-[5-[1-(2,6-dichlorophenyl)-3-(difluoromethyl)-1H-pyrazol-5-

yl]-2-thiazolyl]-cyclopropanecarboxamide, presents specific hazards that must be understood to

ensure safe handling and disposal.[1][2][3] The following table summarizes the key hazard

information.

Hazard Category GHS Classification Hazard Statement

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed.[1]

[3]

Hazardous to the Aquatic

Environment (Chronic)
Category 4

H413: May cause long lasting

harmful effects to aquatic life.

[1][3]
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The primary recommendation for the disposal of BMS-3 is to utilize a licensed professional

waste disposal service.[1] This ensures that the compound is managed in accordance with all

applicable local, state, and federal regulations.

Step-by-Step Disposal Procedure:

Segregation and Labeling:

Unused or waste BMS-3, including contaminated labware (e.g., vials, pipette tips), should

be segregated from general laboratory waste.

Collect all BMS-3 waste in a designated, well-sealed, and clearly labeled hazardous waste

container. The label should include the chemical name, CAS number, and appropriate

hazard pictograms (e.g., GHS07 for acute toxicity).

Consult Safety Data Sheet (SDS):

Before initiating any disposal procedure, always consult the most current Safety Data

Sheet (SDS) for BMS-3.[1] The SDS provides comprehensive information on handling,

storage, and disposal.

Contact a Licensed Waste Disposal Service:

Engage a certified hazardous waste disposal company to collect and manage the BMS-3
waste. Provide them with a copy of the SDS to ensure they are fully aware of the

material's hazards.

Avoid Environmental Release:

Under no circumstances should BMS-3 be disposed of down the drain or in regular trash.

[1] Its potential for long-lasting harmful effects on aquatic life necessitates containment

and professional disposal.[1]

Personal Protective Equipment (PPE):

When handling BMS-3 waste, always wear appropriate PPE, including safety glasses,

gloves, and a lab coat, to prevent accidental exposure.
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of BMS-
3.

BMS-3 Waste Generated

Segregate and Label as Hazardous Waste Do NOT Dispose Down Drain Do NOT Dispose in Regular Trash

Consult Safety Data Sheet (SDS)

Contact Licensed Hazardous Waste Disposal Service

Prepare for Pickup (Secure & Labeled Container)

Waste Collected by Vendor

Click to download full resolution via product page

Caption: Workflow for the proper disposal of BMS-3.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of BMS-3, fostering a secure research environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b606226?utm_src=pdf-body
https://www.benchchem.com/product/b606226?utm_src=pdf-body
https://www.benchchem.com/product/b606226?utm_src=pdf-body-img
https://www.benchchem.com/product/b606226?utm_src=pdf-body
https://www.benchchem.com/product/b606226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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